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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclohexadiene

Cat. No.: B074879 Get Quote

2-Methyl-1,3-cyclohexadiene: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 2-Methyl-1,3-
cyclohexadiene, including its chemical identity and physicochemical properties. It is important

to note that while the physical and chemical characteristics of this compound are documented,

there is a significant lack of in-depth, publicly available research on its biological activities,

potential therapeutic applications, and associated experimental protocols relevant to drug

development.

Core Compound Information
CAS Number: 1489-57-2[1]

Molecular Weight: 94.15 g/mol [1]

Physicochemical Data
The following table summarizes the key quantitative data for 2-Methyl-1,3-cyclohexadiene.
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Property Value Source

Molecular Formula C₇H₁₀ PubChem[1]

Boiling Point 107.5 - 108 °C at 760 mmHg
The Good Scents Company[2],

Stenutz[3]

Flash Point 2.78 °C (37.00 °F) TCC The Good Scents Company[2]

Vapor Pressure
24.165 mmHg at 25 °C

(estimated)
The Good Scents Company[2]

Water Solubility
54.36 mg/L at 25 °C

(estimated)
The Good Scents Company[2]

logP (o/w) 3.009 (estimated) The Good Scents Company[2]

Kovats Retention Index 791 (Standard non-polar) PubChem[1]

Biological Activity and Toxicological Information
Currently, there is a notable scarcity of published studies focusing on the specific

pharmacological, metabolic, and toxicological profiles of 2-Methyl-1,3-cyclohexadiene. The

Human Metabolome Database (HMDB) lists the compound, but detailed information on its

biological role or pathways is not provided. A human health tier I assessment has been

conducted, but comprehensive toxicological data, such as acute toxicity, is not determined.[1]

[2]

While specific data for the 2-methyl derivative is lacking, the broader class of compounds

containing a 1,3-cyclohexadiene scaffold has been associated with a range of bioactivities,

including neuroprotective, anti-inflammatory, anti-bacterial, and anti-cancer effects.[4] However,

it is crucial to emphasize that these activities are not directly attributed to 2-Methyl-1,3-
cyclohexadiene and further research would be required to determine if it exhibits any of these

properties.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Methyl-1,3-
cyclohexadiene are not extensively detailed in readily available scientific literature. Analytical
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methods such as reverse-phase High-Performance Liquid Chromatography (HPLC) can be

utilized for its separation and analysis.[5]

Note on a Structurally Related Compound: 2-Methyl-
1,3-cyclohexanedione
It is important to distinguish 2-Methyl-1,3-cyclohexadiene from the structurally similar, but

chemically distinct, 2-Methyl-1,3-cyclohexanedione (CAS Number: 1193-55-1).[6] The latter is a

dione, not a diene, and is a well-documented intermediate in organic synthesis.[7] It serves as

a precursor for various products, including pharmaceuticals, agrochemicals, and 2-

methylresorcinol.[7][8][9] Extensive literature, including detailed synthesis protocols, is

available for 2-Methyl-1,3-cyclohexanedione due to its utility as a chemical building block.[7][8]

[10]

Signaling Pathways and Experimental Workflows
Due to the limited research on the biological effects of 2-Methyl-1,3-cyclohexadiene, there is

no information available on its interaction with cellular signaling pathways or established

experimental workflows for its investigation in a drug development context. Consequently, the

creation of diagrams for signaling pathways or experimental workflows is not applicable at this

time.

The following is a logical diagram illustrating the current state of knowledge regarding this

compound.
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Caption: Knowledge map for 2-Methyl-1,3-cyclohexadiene.

Conclusion
In summary, 2-Methyl-1,3-cyclohexadiene is a well-characterized chemical entity in terms of

its physical properties. However, for professionals in research and drug development, the

current body of scientific literature is insufficient to provide a comprehensive technical guide on

its biological effects, therapeutic potential, or relevant experimental methodologies. Future

research is required to elucidate any potential pharmacological significance of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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